Cas no 874357-51-4 (2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-)
874357-51-4 structure
Product Name:2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-
CAS No:874357-51-4
MF:C9H10O2
MW:150.174502849579
CID:1901292
PubChem ID:21521488
Update Time:2025-04-21
2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-
- 2-ethyl-3-methyl-1,4-benzoquinone
- 2-ethyl-3-methylcyclohexa-2,5-diene-1,4-dione
- 874357-51-4
- SCHEMBL11771402
-
- Inchi: 1S/C9H10O2/c1-3-7-6(2)8(10)4-5-9(7)11/h4-5H,3H2,1-2H3
- InChI Key: CMBANAGVBLPIPT-UHFFFAOYSA-N
- SMILES: CCC1C(=O)C=CC(=O)C=1C
Computed Properties
- Exact Mass: 150.068079557Da
- Monoisotopic Mass: 150.068079557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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